Cas no 1006483-62-0 (4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine)

4-(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine is a heterocyclic compound featuring a pyrazole-thiazole hybrid structure. This molecule is of interest in medicinal chemistry and agrochemical research due to its potential as a scaffold for bioactive derivatives. The presence of both pyrazole and thiazole moieties offers versatility in molecular interactions, enabling applications in the development of enzyme inhibitors or receptor modulators. Its well-defined synthetic route and stable crystalline form facilitate further functionalization and characterization. The compound's structural features, including the electron-rich thiazol-2-amine group, may enhance binding affinity in target-specific applications. It serves as a valuable intermediate for exploratory studies in pharmacologically active compounds.

4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine structure

1006483-62-0 structure

Product Name:4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine

CAS No:1006483-62-0

MF:C₁₀H₁₄N₄S

MW:222.309959888458

CID:5848080

PubChem ID:19620853

Update Time:2025-10-30

4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 2-Thiazolamine, 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-
- 4-(1-Ethyl-3,5-dimethyl-1h-pyrazol-4-yl)thiazol-2-amine
- 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine
- 1006483-62-0
- AKOS000310516
- CS-0284508
- EN300-1859913
- Inchi： 1S/C10H14N4S/c1-4-14-7(3)9(6(2)13-14)8-5-15-10(11)12-8/h5H,4H2,1-3H3,(H2,11,12)
- InChI Key： GJRAUBFNNTUXQC-UHFFFAOYSA-N
- SMILES： S1C=C(C2=C(C)N(CC)N=C2C)N=C1N

Computed Properties

Exact Mass: 222.09391764g/mol
Monoisotopic Mass: 222.09391764g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 85Å²

Experimental Properties

Density: 1.34±0.1 g/cm3(Predicted)
Boiling Point: 372.7±30.0 °C(Predicted)
pka: 4.05±0.10(Predicted)

4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine Pricemore >>

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Enamine	EN300-1859913-1g	4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine	1006483-62-0	1g	$628.0	2023-09-18
Enamine	EN300-1859913-5g	4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine	1006483-62-0	5g	$1821.0	2023-09-18
Enamine	EN300-1859913-10g	4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine	1006483-62-0	10g	$2701.0	2023-09-18
Enamine	EN300-1859913-0.05g	4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine	1006483-62-0	0.05g	$528.0	2023-09-18
Enamine	EN300-1859913-0.1g	4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine	1006483-62-0	0.1g	$553.0	2023-09-18
Enamine	EN300-1859913-0.25g	4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine	1006483-62-0	0.25g	$579.0	2023-09-18
Enamine	EN300-1859913-0.5g	4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine	1006483-62-0	0.5g	$603.0	2023-09-18
Enamine	EN300-1859913-1.0g	4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine	1006483-62-0	1g	$1515.0	2023-06-01
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